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Compound of Interest

Compound Name:
(4-(Butylsulfinyl)phenyl)boronic

acid

Cat. No.: B580990 Get Quote

Essential Safety and Handling Guide for (4-
(Butylsulfinyl)phenyl)boronic acid
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling (4-(Butylsulfinyl)phenyl)boronic acid. It is intended for

researchers, scientists, and professionals in drug development to ensure safe laboratory

practices.

Disclaimer: A specific Safety Data Sheet (SDS) for (4-(Butylsulfinyl)phenyl)boronic acid was

not available. The information herein is compiled from the SDS of the closely related

compound, B-[4-(Butylsulfonyl)phenyl]boronic acid, and general safety data for phenylboronic

acids.[1] Users should handle this chemical with caution and perform their own risk

assessment.

Personal Protective Equipment (PPE)
Proper PPE is mandatory to minimize exposure and ensure personal safety. The following table

summarizes the required equipment.
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Protection Type Specification Standard

Eye/Face Protection
Tightly fitting safety goggles

with side-shields.
EN 166 (EU) or NIOSH (US)[1]

Skin Protection

Fire/flame resistant and

impervious clothing. Chemical

impermeable gloves.

EU Directive 89/686/EEC, EN

374[1]

Respiratory Protection

Full-face respirator if exposure

limits are exceeded or irritation

occurs. Use a particle

respirator for nuisance

exposures.

NIOSH (US) or EN 143/149

(EU)[1][2][3]

Note: Always inspect gloves prior to use and wash hands thoroughly after handling.[1]

Handling and Storage
Safe handling and storage are critical to prevent accidents and maintain chemical integrity.

Handling:

Work in a well-ventilated area, preferably within a fume hood.[1]

Avoid the formation of dust and aerosols.[1][2]

Use non-sparking tools to prevent ignition from electrostatic discharge.[1]

Avoid contact with skin and eyes.[1][2]

Do not eat, drink, or smoke in the handling area.

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][2]

Keep away from incompatible materials and foodstuff containers.[1]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.echemi.com/sds/4-butylsulfonylphenylboronic-acid-pd180727140789.html
https://www.echemi.com/sds/4-butylsulfonylphenylboronic-acid-pd180727140789.html
https://www.echemi.com/sds/4-butylsulfonylphenylboronic-acid-pd180727140789.html
https://www.chemicalbook.com/msds/phenylboronic-acid.htm
https://www.fishersci.co.uk/chemicalProductData_uk/wercs?itemCode=10041420&lang=EN
https://www.echemi.com/sds/4-butylsulfonylphenylboronic-acid-pd180727140789.html
https://www.echemi.com/sds/4-butylsulfonylphenylboronic-acid-pd180727140789.html
https://www.echemi.com/sds/4-butylsulfonylphenylboronic-acid-pd180727140789.html
https://www.chemicalbook.com/msds/phenylboronic-acid.htm
https://www.echemi.com/sds/4-butylsulfonylphenylboronic-acid-pd180727140789.html
https://www.echemi.com/sds/4-butylsulfonylphenylboronic-acid-pd180727140789.html
https://www.chemicalbook.com/msds/phenylboronic-acid.htm
https://www.echemi.com/sds/4-butylsulfonylphenylboronic-acid-pd180727140789.html
https://www.chemicalbook.com/msds/phenylboronic-acid.htm
https://www.echemi.com/sds/4-butylsulfonylphenylboronic-acid-pd180727140789.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b580990?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The substance may be hygroscopic.[2]

First-Aid Measures
In case of exposure, immediate and appropriate first aid is crucial.

Exposure Route First-Aid Protocol

Inhalation

Move the victim to fresh air. If not breathing,

give artificial respiration. Consult a physician.[1]

[4][5]

Skin Contact

Immediately take off all contaminated clothing.

Rinse skin with plenty of water. Consult a

physician.[1][4]

Eye Contact

Rinse cautiously with pure water for at least 15

minutes. Remove contact lenses if present and

easy to do. Continue rinsing and consult a

physician.[1][2][4]

Ingestion

Rinse mouth with water. Never give anything by

mouth to an unconscious person. Consult a

physician.[1][4][6]

Accidental Release and Disposal Plan
A clear plan for spills and waste disposal is essential for laboratory safety and environmental

protection.

Accidental Release:

Personal Precautions: Use personal protective equipment, including respiratory protection.

Avoid dust formation and breathing vapors, mist, or gas.[1][2][4][6]

Ventilation: Ensure adequate ventilation and evacuate personnel to safe areas.[1][2][4]

Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the chemical

enter drains.[1][2]
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Clean-up: Sweep up and shovel the material. Collect in a suitable, closed container for

disposal.[2][3][7]

Disposal Plan: Disposal of chemical waste must be in accordance with local, state, and federal

regulations.

Waste Type Disposal Method

Small Quantities (Solid)

For very small amounts, if permitted by local

regulations, dissolve in a large volume of water

and flush down the drain with copious amounts

of water.[7][8][9] Otherwise, collect in a labeled,

sealed container for hazardous waste disposal.

[7][8]

Large Quantities (Solid)

Collect in labeled and sealed containers and

deliver to a certified hazardous waste facility.[7]

[8] Do not dispose of tonnage quantities in

landfills.[10]

Contaminated Materials

Dispose of contaminated gloves and other

materials in accordance with applicable laws

and good laboratory practices.

Note: Always consult your institution's Environmental Health & Safety (EHS) department and

local authorities for specific disposal guidelines.[7][8][10]

Experimental Workflow
The following diagram outlines the standard workflow for handling (4-
(Butylsulfinyl)phenyl)boronic acid in a laboratory setting.
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Preparation Phase

Handling Phase

Cleanup & Disposal Phase Emergency Procedures

Risk Assessment

Don Personal Protective Equipment (PPE)
(Goggles, Gloves, Lab Coat)

Work in Ventilated Fume Hood

Proceed to Handling

Weigh/Handle Chemical
Avoid Dust Formation

Perform Experiment

Spill or Exposure OccursClean Work Area

Experiment Complete

Segregate Waste
(Solid, Liquid, Contaminated PPE)

Dispose of Waste per EHS Guidelines

Doff and Dispose of Gloves

Wash Hands Thoroughly

Follow First-Aid & Spill Cleanup Protocols

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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